Cas no 3900-31-0 (Fludiazepam)

• Product Name: Fludiazepam
• CAS No: 3900-31-0
• Molecular Formula: C₁₆H₁₂CLFN₂O
• Molecular Weight: 302.73
• CID: 44569
• PubChem ID: 3369

Fludiazepam Properties

Names and Identifiers

• Fludiazepam
• 7-Chloro-5-(2-Fluorophenyl)-1,3-dihydro-1-methyl-2H-1,4-benzodiazepin-2-one
• 7-chloro-5-(2-fluorophenyl)-1-methyl-3H-1,4-benzodiazepin-2-one
• 1-Methyl-5-<2-fluor-phenyl>-7-chlor-1.3-dihydro-2H-1.4-benzodiazepin-2-on
• DEA No. 2759
• Erispan
• Fludiazepamum
• ID 540
• Ro-5-3438
• DB01567
• NS00067970
• 7-Chloro-5-(2-fluorophenyl)-1-methyl-1H-1,4-benzodiazepin-2(3H)-one
• 5-24-04-00320 (Beilstein Handbook Reference)
• D01354
• Fludiazepamum [INN-Latin]
• 7-Chloro-5-(2-fluorophenyl)-1-methyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one
• BRN 0686115
• DTXSID00192277
• Fludiazepam (1 mg/mL in Acetonitrile)
• FLUDIAZEPAM [WHO-DD]
• Fludiazepam [INN:JAN]
• FLUDIAZEPAM [INN]
• Fludiazepam (JP17/INN)
• 7F64A2K16Z
• 7-Chloro-5-(o-Fluorophenyl)-1,3-dihydro-1-methyl-2H-1,4-benzodiazepin-2-one
• 7-chloro-5-(2-fluorophenyl)-1-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one
• Q3486981
• SCHEMBL156039
• 2H-1,4-Benzodiazepin-2-one, 1,3-dihydro-7-chloro-5-(o-fluorophenyl)-1-methyl-
• ID-540
• CHEMBL13291
• Fludiazepam, 1mg/ml in Methanol
• UNII-7F64A2K16Z
• ROYOYTLGDLIGBX-UHFFFAOYSA-N
• 3900-31-0
• 2H-1,4-Benzodiazepin-2-one, 7-chloro-5-(2-fluorophenyl)-1,3-dihydro-1-methyl-
• FLUDIAZEPAM [MI]
• 2H-1,4-Benzodiazepin-2-one, 7-chloro-5-(o-fluorophenyl)-1,3-dihydro-1-methyl-
• 7-Chloro-5-(2-fluorophenyl)-1-methyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one #
• Erispan (TN)
• FLUDIAZEPAM [MART.]
• FLUDIAZEPAM [JAN]
• CHEBI:31618

• InChIKey： ROYOYTLGDLIGBX-UHFFFAOYSA-N
• Inchi： 1S/C16H12ClFN2O/c1-20-14-7-6-10(17)8-12(14)16(19-9-15(20)21)11-4-2-3-5-13(11)18/h2-8H,9H2,1H3
• SMILES： ClC1C=CC2=C(C(C3=CC=CC=C3F)=NCC(N2C)=O)C=1

Computed Properties

• Exact Mass: 302.06200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 302.0622189g/mol
• Heavy Atom Count: 21
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• LogP: 2.79350
• PSA: 32.67000
• Melting Point: 88-92°; mp 69-72° (Sternbach)
• Density: 1.3159 (estimate)

Fludiazepam Security Information

• Toxicity：LD50 in mice (mg/kg): 910 orally; 360 i.p.; 1150 s.c. (Asami)

Fludiazepam Customs Data

• HS CODE：2933910014
• Customs Data：

  China Customs Code:

  2933910014